3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95%
Overview
Description
3-(5-Chloro-2-methoxyphenyl)benzoic acid (3-CMPBA) is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 242.59 g/mol and a melting point of 79-82°C. 3-CMPBA has been used in a range of biochemical and physiological studies due to its unique properties, which make it a useful tool for laboratory experiments.
Scientific Research Applications
3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It has been used to study the effects of various compounds on cell proliferation, apoptosis, and gene expression. It has also been used to study the effects of oxidative stress on cells, as well as the effects of various drugs on the activity of enzymes and receptors. Additionally, 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% has been used to study the effects of environmental pollutants on human health.
Mechanism of Action
The mechanism of action of 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Additionally, it is thought to act as an antioxidant, which may explain its ability to reduce oxidative stress in cells.
Biochemical and Physiological Effects
3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Additionally, it has been shown to reduce oxidative stress in cells, as well as to reduce the production of reactive oxygen species. It has also been shown to reduce the expression of certain genes involved in the regulation of cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% in laboratory experiments include its high purity (95%) and its ability to inhibit the activity of COX-2. Additionally, it is relatively easy to synthesize and is relatively inexpensive. The main limitation of 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% is that its mechanism of action is not fully understood, so its effects may be unpredictable in some cases.
Future Directions
For research on 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% include further investigation into its mechanism of action and its effects on various biochemical and physiological processes. Additionally, further research is needed to determine the optimal dosage and administration of 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% for various research applications. Further research is also needed to explore the potential therapeutic applications of 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95%, such as its use as an anti-inflammatory or antioxidant agent. Finally, further research is needed to explore the potential environmental and health impacts of 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95%.
Synthesis Methods
3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% is synthesized from the reaction of 5-chloro-2-methoxyphenol and benzoyl chloride in the presence of a base. The reaction is carried out in a solvent such as dichloromethane and the product is isolated by precipitation with aqueous sodium chloride solution. The purity of 3-(5-Chloro-2-methoxyphenyl)benzoic acid, 95% can be determined by gas chromatography and is typically 95%.
properties
IUPAC Name |
3-(5-chloro-2-methoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO3/c1-18-13-6-5-11(15)8-12(13)9-3-2-4-10(7-9)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLCXFSUTKOZWLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=CC(=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50610512 |
Source
|
| Record name | 5'-Chloro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50610512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5'-Chloro-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid | |
CAS RN |
1170133-64-8 |
Source
|
| Record name | 5′-Chloro-2′-methoxy[1,1′-biphenyl]-3-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1170133-64-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5'-Chloro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50610512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5'-chloro-2'-methoxy-[1,1'-biphenyl]-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.261.080 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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